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Compound of Interest

Compound Name: 5-Bromo-N-ethylpicolinamide

Cat. No.: B1592609 Get Quote

Document ID: ANP-845305-88-6-EN

Introduction: The Picolinamide Scaffold in Modern
Research
5-Bromo-N-ethylpicolinamide belongs to the picolinamide class of compounds, a versatile

chemical scaffold of significant interest in medicinal chemistry and drug development.

Picolinamide derivatives have been investigated for a wide range of biological activities,

including antifungal, antibacterial, and enzyme inhibitory properties.[1] Specifically, the 5-

bromopicolinamide core is a key precursor in the synthesis of advanced diagnostic tools, such

as radiolabeled imaging agents for the diagnosis of malignant melanoma.[1][2]

Given its role as a reactive intermediate and a building block for novel compounds, a thorough

understanding of its handling and storage requirements is paramount for ensuring experimental

integrity and, most importantly, laboratory safety. This document provides a detailed guide for

researchers, scientists, and drug development professionals, grounded in established safety

protocols for analogous chemical structures. The guidance herein is synthesized from Safety

Data Sheets (SDS) of closely related brominated pyridine compounds, as a specific SDS for 5-
Bromo-N-ethylpicolinamide is not widely available.

Section 1: Compound Profile and Hazard
Assessment
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Before handling 5-Bromo-N-ethylpicolinamide, it is crucial to be familiar with its chemical

properties and potential hazards.

Chemical and Physical Data
Property Value Source

IUPAC Name
5-bromo-N-ethylpyridine-2-

carboxamide
PubChem

CAS Number 845305-88-6 Benchchem[1]

Molecular Formula C₈H₉BrN₂O PubChem

Molecular Weight 229.08 g/mol PubChem

Physical State Solid (Assumed) N/A

Solubility

Data not widely available.

Likely soluble in organic

solvents like DMSO, DMF, and

alcohols.

N/A

GHS Hazard Identification (Anticipated)
Based on data for structurally similar compounds like 5-Bromopyrimidine, the following hazards

are anticipated.[3] Users must perform their own risk assessment.

Pictograms:

Health Hazard

Irritant

Signal Word:Warning

Hazard Statements:

H315: Causes skin irritation.[3][4]

H319: Causes serious eye irritation.[3][4]
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H335: May cause respiratory irritation.[3][4][5]

Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[3][6]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[3][6][7]

P302+P352: IF ON SKIN: Wash with plenty of soap and water.[3][6]

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[3][7]

Section 2: Risk Mitigation and Safe Handling
Protocols
A proactive approach to safety is essential. The following protocols are designed to minimize

exposure risk during the handling of 5-Bromo-N-ethylpicolinamide.

Engineering Controls: The First Line of Defense
Engineering controls are designed to isolate the researcher from the chemical hazard. Their

use is mandatory.

Chemical Fume Hood: All weighing, reconstitution, and aliquotting operations must be

performed inside a certified chemical fume hood. This is critical to prevent the inhalation of

fine particulates and potential vapors, which may cause respiratory irritation.[3][7]

Ventilation: The laboratory must be equipped with adequate general ventilation to ensure any

fugitive emissions are diluted and removed.[3]

Personal Protective Equipment (PPE): The Essential
Barrier
Proper PPE is non-negotiable and serves as the final barrier between the user and the

compound.
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Eye and Face Protection: Wear ANSI Z87.1-compliant safety glasses with side shields at a

minimum. For operations with a higher risk of splashing or dust generation, chemical splash

goggles and a face shield are required. This is to prevent serious eye irritation from

accidental contact.[3][5]

Skin Protection:

Lab Coat: A flame-resistant lab coat with full-length sleeves must be worn and kept

buttoned.

Gloves: Nitrile gloves are recommended. Always inspect gloves for tears or holes before

use. Double-gloving can be considered for extended operations. Contaminated gloves

must be removed promptly using the proper technique and disposed of as chemical waste.

Wash hands immediately after removing gloves.[6]

Respiratory Protection: If engineering controls are insufficient or during a large spill cleanup,

a NIOSH-approved respirator with an appropriate particulate filter may be necessary.

Diagram: Safe Handling Decision Workflow
This workflow illustrates the mandatory decision points before and during the handling of 5-
Bromo-N-ethylpicolinamide.
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Start: Prepare to Handle
5-Bromo-N-ethylpicolinamide

Are Engineering Controls
(Fume Hood) Available & Certified?

Wear Required PPE:
- Safety Goggles/Face Shield

- Nitrile Gloves
- Lab Coat

  Yes

STOP WORK
Consult EHS

No  

Perform Task in Fume Hood:
(Weighing, Transfer, etc.)

Was there a spill?

Execute Spill Cleanup Protocol
(See Section 5.1)

Yes

Task Complete

No

Decontaminate Work Area &
Dispose of Waste Properly

Remove PPE Correctly

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: A decision workflow for the safe handling of chemical solids.
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Section 3: Storage and Stability Management
Correct storage is crucial for maintaining the chemical integrity of 5-Bromo-N-
ethylpicolinamide and preventing the formation of potentially more hazardous degradation

products.

Optimal Storage Conditions
The primary goal is to protect the compound from atmospheric moisture, light, and heat.

Parameter Recommendation Rationale

Temperature
Store in a cool, dry place.[3][7]

[8]

Prevents thermal

decomposition.

Atmosphere

Keep container tightly closed.

[3][5][6][7][8] Consider storage

under an inert atmosphere

(e.g., Argon, Nitrogen).[9]

Minimizes exposure to

moisture and air, which can

lead to hydrolysis or oxidation.

Light
Store in a dark place or use an

amber vial.[8]

Protects against photolytic

degradation.

Container

Use the original manufacturer's

container or a chemically

resistant, well-sealed vial.

Ensures compatibility and

prevents contamination.

Chemical Incompatibilities
To prevent dangerous reactions, segregate 5-Bromo-N-ethylpicolinamide from the following:

Strong Oxidizing Agents: Can cause exothermic and potentially explosive reactions.[3]

Strong Acids and Bases: May catalyze decomposition or hydrolysis.[4]

Upon combustion, hazardous decomposition products can be generated, including nitrogen

oxides (NOx), carbon monoxide (CO), carbon dioxide (CO2), and hydrogen bromide gas.[3]

Section 4: Standard Laboratory Protocols
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The following protocol details a common laboratory procedure. Adherence to the safety

guidelines in Section 2 is mandatory throughout.

Protocol: Preparation of a 10 mM Stock Solution in
DMSO
This protocol describes the preparation of 1 mL of a 10 mM stock solution. Adjust volumes and

masses as required.

Materials:

5-Bromo-N-ethylpicolinamide (MW: 229.08 g/mol )

Anhydrous, ACS-grade Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance

1.5 mL microcentrifuge tube or amber glass vial

Calibrated micropipettes (P1000)

Vortex mixer

Procedure:

Pre-calculation:

Determine the mass required:

Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (mg) = 10 mM x (1/1000 L) x 229.08 g/mol x (1000 mg/g) = 2.29 mg

Preparation (inside a chemical fume hood):

Place a weigh boat on the analytical balance and tare.
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Carefully weigh out approximately 2.29 mg of 5-Bromo-N-ethylpicolinamide. Record the

exact mass.

Carefully transfer the weighed solid into a clean, labeled 1.5 mL microcentrifuge tube.

Reconstitution:

Based on the actual mass recorded, calculate the precise volume of DMSO needed:

Volume (mL) = [Mass (mg) / 229.08 ( g/mol )] / 10 (mmol/L)

Using a calibrated micropipette, add the calculated volume of DMSO to the tube.

Dissolution:

Tightly cap the tube.

Vortex the solution for 30-60 seconds until all solid material is completely dissolved.

Gentle warming in a water bath may be used if necessary, but check for compound

stability first.

Storage:

Parafilm the cap to ensure a tight seal.

Store the stock solution at -20°C or -80°C in a labeled freezer box, protected from light.

Diagram: Stock Solution Preparation Workflow
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Start: Prepare 10 mM Stock

1. Calculate Mass
(Target: 2.29 mg)

2. Don PPE & Work in Fume Hood

3. Weigh Compound Accurately

4. Transfer Solid to Labeled Vial

5. Add Calculated Volume of DMSO

6. Vortex Until Dissolved

7. Store at -20°C / -80°C
Protected from Light

Click to download full resolution via product page

Caption: A streamlined workflow for preparing a chemical stock solution.
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Section 5: Emergency Procedures
In the event of an exposure or spill, immediate and correct action is vital.

Spill Management
For small, contained solid spills:

Alert Personnel: Notify others in the immediate area.

Isolate: Restrict access to the spill area.

PPE: Ensure you are wearing appropriate PPE, including gloves, lab coat, and eye

protection.

Contain: Gently cover the spill with an inert absorbent material like sand or vermiculite to

prevent dust formation.[8]

Clean: Carefully sweep or scoop the material into a labeled, sealable container for

hazardous waste.[3][8] Do not create dust.

Decontaminate: Wipe the spill area with a suitable solvent (e.g., isopropanol, ethanol),

followed by soap and water.

Dispose: Dispose of all contaminated materials (absorbent, wipes, gloves) as hazardous

chemical waste according to your institution's guidelines.[3]

First Aid Measures
Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Seek immediate medical attention.[3][8]

Skin Contact: Immediately remove all contaminated clothing. Wash the affected skin area

with plenty of soap and water for at least 15 minutes. If skin irritation occurs or persists, seek

medical advice.[3][5][8]
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Inhalation: Move the affected person to fresh air and keep them comfortable for breathing. If

the person feels unwell or has difficulty breathing, call a poison center or doctor.[3][5]

Ingestion: Rinse mouth with water. Do NOT induce vomiting. Seek immediate medical

attention.[6][7]

Conclusion
5-Bromo-N-ethylpicolinamide is a valuable research chemical whose safe use is predicated

on a clear understanding of its potential hazards and the consistent application of robust safety

protocols. By integrating the engineering controls, PPE, and handling procedures outlined in

this guide, researchers can effectively mitigate risks, ensuring both personal safety and the

integrity of their scientific work. Always consult your institution's Environmental Health and

Safety (EHS) department for specific guidance.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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